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Compound of Interest

Compound Name: Chlorogentisylquinone

Cat. No.: B1244671 Get Quote

Disclaimer: Specific handling and safety data for Chlorogentisylquinone are not readily

available in public safety databases. The following information is based on the general

properties of quinones, chlorinated organic compounds, and contextual information from

research publications. Researchers, scientists, and drug development professionals should

always perform a thorough risk assessment before handling this compound and consult with

their institution's safety officer.

Introduction
Chlorogentisylquinone, also known as FOM-8108, is a bioactive compound isolated from the

marine fungus Phoma sp.[1]. It has been identified as a potent inhibitor of neutral

sphingomyelinase[2]. Its unique structure, featuring a chlorinated quinone core, makes it a

subject of interest in drug discovery and biomedical research. These application notes provide

a guide to its handling, storage, and safety precautions based on available information and the

chemical properties of related substances.

Physical and Chemical Properties
While specific physical and chemical data for Chlorogentisylquinone is limited, the following

table summarizes its known properties and inferred characteristics based on its structure.
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Property Value/Information Source/Inference

Molecular Formula C₇H₅ClO₃
Inferred from chemical

structure

Molecular Weight 172.57 g/mol
Inferred from chemical

structure

Appearance
Likely a solid at room

temperature

Inferred from related quinone

compounds

Solubility

Likely soluble in organic

solvents such as

dimethylformamide (DMF),

dimethyl sulfoxide (DMSO),

and alcohols. Limited solubility

in water.

Inferred from use in research

articles

Stability

Potentially unstable in the

presence of light and water,

which can cause

decomposition.

Based on the reactivity of

chlorinated quinones

Hazard Identification and Safety Precautions
Based on the chemical class of chlorinated quinones, Chlorogentisylquinone should be

handled as a potentially hazardous substance.
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Hazard Class Potential Effects
Recommended
Precautions

Acute Toxicity (Oral, Dermal,

Inhalation)

May be toxic if swallowed, in

contact with skin, or if inhaled.

Avoid ingestion, skin contact,

and inhalation of dust or

aerosols. Handle in a well-

ventilated area, preferably in a

chemical fume hood.

Skin Corrosion/Irritation May cause skin irritation.
Wear appropriate protective

gloves and a lab coat.

Serious Eye Damage/Irritation
May cause serious eye

irritation.

Wear safety glasses or

goggles.

Environmental Hazard Potentially toxic to aquatic life.
Avoid release into the

environment.

General Handling Workflow
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General Workflow for Handling Chlorogentisylquinone

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Compound

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Glassware

Dispose of Hazardous Waste

Clean Workspace

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of Chlorogentisylquinone.
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Experimental Protocols
Preparation of a Stock Solution (10 mM in DMSO)
Objective: To prepare a 10 mM stock solution of Chlorogentisylquinone in dimethyl sulfoxide

(DMSO) for use in biological assays.

Materials:

Chlorogentisylquinone powder

Anhydrous DMSO

Microcentrifuge tubes

Calibrated micropipettes

Analytical balance

Vortex mixer

Protocol:

Preparation: Don all appropriate Personal Protective Equipment (PPE), including a lab coat,

safety goggles, and chemical-resistant gloves. Perform all operations in a certified chemical

fume hood.

Weighing: Tare a clean, dry microcentrifuge tube on an analytical balance. Carefully weigh

1.726 mg of Chlorogentisylquinone powder into the tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Chlorogentisylquinone.

Mixing: Cap the tube securely and vortex thoroughly until the compound is completely

dissolved.

Storage: Store the stock solution at -20°C in a light-protected container.
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In Vitro Neutral Sphingomyelinase Inhibition Assay
Objective: To determine the inhibitory effect of Chlorogentisylquinone on neutral

sphingomyelinase (nSMase) activity.

Materials:

Chlorogentisylquinone stock solution (10 mM in DMSO)

Recombinant human nSMase

Sphingomyelin substrate

Assay buffer (e.g., Tris-HCl with MgCl₂)

96-well microplate

Plate reader

Protocol:

Prepare Reagents: Dilute the Chlorogentisylquinone stock solution to the desired

concentrations using the assay buffer. Prepare a solution of nSMase and sphingomyelin in

the assay buffer.

Assay Setup: In a 96-well plate, add the diluted Chlorogentisylquinone solutions to the

appropriate wells. Include positive (no inhibitor) and negative (no enzyme) controls.

Enzyme Addition: Add the nSMase solution to all wells except the negative control.

Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes).

Substrate Addition: Initiate the reaction by adding the sphingomyelin substrate to all wells.

Measurement: Measure the product formation over time using a plate reader at the

appropriate wavelength.

Data Analysis: Calculate the percentage of inhibition for each concentration of

Chlorogentisylquinone and determine the IC₅₀ value.
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Hazard and Precaution Logical Relationship

Hazard and Precaution Relationship for Chlorogentisylquinone

Potential Hazards

Safety Precautions

Chlorogentisylquinone

Toxicity (Oral, Dermal, Inhalation) Skin and Eye Irritation Environmental Hazard

Personal Protective Equipment (Gloves, Goggles, Lab Coat)Work in a Fume HoodAvoid Ingestion, Inhalation, and Skin Contact Proper Waste Disposal
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Caption: Logical relationship between the potential hazards of Chlorogentisylquinone and the

corresponding safety precautions.

Emergency Procedures
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Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete.

Storage and Disposal
Storage: Store Chlorogentisylquinone in a tightly sealed, light-resistant container in a cool,

dry, and well-ventilated area away from incompatible substances such as strong oxidizing

agents.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to be released into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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